Cas no 1343944-96-6 (1-[(2-methylphenyl)methyl]azetidin-3-amine)

• Product Name: 1-[(2-methylphenyl)methyl]azetidin-3-amine
• CAS No: 1343944-96-6
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5573696
• Update Time: 2025-10-31

1-[(2-methylphenyl)methyl]azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinamine, 1-[(2-methylphenyl)methyl]-
• 1-[(2-Methylphenyl)methyl]azetidin-3-amine
• 1-[(2-methylphenyl)methyl]azetidin-3-amine

• Inchi： 1S/C11H16N2/c1-9-4-2-3-5-10(9)6-13-7-11(12)8-13/h2-5,11H,6-8,12H2,1H3
• InChI Key： HDKJITUNKJBOEZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2C)CC(N)C1

Experimental Properties

• Density: 1.073±0.06 g/cm3(Predicted)
• Boiling Point: 264.2±35.0 °C(Predicted)
• pka: 8.59±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-[(2-methylphenyl)methyl]azetidin-3-amine

Professional Introduction to 1-[(2-methylphenyl)methyl]azetidin-3-amine (CAS No. 1343944-96-6)

1-[(2-methylphenyl)methyl]azetidin-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1343944-96-6, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular structure of this compound consists of an azetidine ring substituted with a benzyl group and an amine functional group, which contributes to its versatile reactivity and biological activity.

The pharmacological relevance of 1-[(2-methylphenyl)methyl]azetidin-3-amine stems from its ability to interact with various biological targets. Recent studies have highlighted its potential in modulating enzyme activities and receptor binding, making it a promising candidate for the development of novel therapeutic agents. Specifically, the presence of the aromatic ring and the azetidine core suggests that this compound may exhibit properties such as analgesic, anti-inflammatory, or even anticancer effects, depending on the specific modifications and derivations.

In the realm of drug discovery, the synthesis and characterization of 1-[(2-methylphenyl)methyl]azetidin-3-amine have been subjects of extensive research. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological investigations. Techniques such as catalytic hydrogenation, nucleophilic substitution, and stereoselective reactions have been utilized to achieve the desired molecular configuration. These synthetic approaches not only underscore the compound's synthetic accessibility but also highlight the growing sophistication in pharmaceutical chemistry.

The biological activity of 1-[(2-methylphenyl)methyl]azetidin-3-amine has been explored in various preclinical models. Initial studies have demonstrated its interaction with key enzymes involved in pain signaling pathways, suggesting a potential role in managing chronic pain conditions. Additionally, its binding affinity to certain neurotransmitter receptors has been investigated, indicating possible applications in neuropharmacology. These findings align with the broader trend in medicinal chemistry towards identifying multifunctional compounds that can address multiple therapeutic targets simultaneously.

One of the most intriguing aspects of 1-[(2-methylphenyl)methyl]azetidin-3-amine is its structural flexibility, which allows for diverse chemical modifications. Researchers have explored various derivatives of this compound, each with distinct pharmacological profiles. For instance, introducing halogen atoms or other substituents into the benzyl ring can alter its metabolic stability and bioavailability. Similarly, modifications at the azetidine ring can influence its binding affinity to biological targets. This structural adaptability makes 1-[(2-methylphenyl)methyl]azetidin-3-amine a valuable scaffold for designing next-generation pharmaceuticals.

The computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between 1-[(2-methylphenyl)methyl]azetidin-3-amine and its biological targets. These studies have provided insights into the binding mechanisms and have helped predict the efficacy of different derivatives. By leveraging computational tools, researchers can accelerate the drug discovery process, reducing the time and cost associated with experimental trials. This integration of computational chemistry with traditional pharmacological approaches represents a significant advancement in modern drug development.

Future directions in the research of 1-[(2-methylphenyl)methyl]azetidin-3-amine include exploring its potential in treating complex diseases such as Alzheimer's and Parkinson's disorders. The compound's ability to modulate neurotransmitter pathways makes it an attractive candidate for developing treatments that target neurodegenerative conditions. Additionally, investigating its interactions with other disease-related proteins could uncover novel therapeutic applications. As our understanding of biological systems continues to evolve, compounds like 1-[(2-methylphenyl)methyl]azetidin-3-amine are likely to play a pivotal role in addressing unmet medical needs.

The industrial significance of 1-(2-methylphenyl)methylazetidin-3-amine cannot be overstated. Its synthesis and application in drug development contribute to the advancement of pharmaceutical sciences and enhance our ability to combat various diseases. The collaborative efforts between academic researchers and industry professionals are essential in translating laboratory findings into clinical applications that benefit patients worldwide. As new methodologies and technologies emerge, the potential uses of this compound will continue to expand, reinforcing its importance in modern medicine.